Cas no 1368460-97-2 (6-(2,4-dimethoxyphenyl)pyrimidin-4-amine)

• Product Name: 6-(2,4-dimethoxyphenyl)pyrimidin-4-amine
• CAS No: 1368460-97-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5575525
• Update Time: 2025-06-26

6-(2,4-dimethoxyphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(2,4-dimethoxyphenyl)-
• 6-(2,4-dimethoxyphenyl)pyrimidin-4-amine

• Inchi： 1S/C12H13N3O2/c1-16-8-3-4-9(11(5-8)17-2)10-6-12(13)15-7-14-10/h3-7H,1-2H3,(H2,13,14,15)
• InChI Key： VBWGNFHVAQZMPK-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(OC)C=C2OC)=CC(N)=N1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 415.3±45.0 °C(Predicted)
• pka: 4.45±0.10(Predicted)

Additional information on 6-(2,4-dimethoxyphenyl)pyrimidin-4-amine

6-(2,4-Dimethoxyphenyl)Pyrimidin-4-Amine: A Comprehensive Overview

6-(2,4-Dimethoxyphenyl)Pyrimidin-4-Amine, also known by its CAS number 1368460-97-2, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a pyrimidine ring system substituted with a 2,4-dimethoxyphenyl group at the 6-position and an amino group at the 4-position. This combination of functional groups imparts distinctive chemical and biological characteristics to the compound.

The synthesis of 6-(2,4-Dimethoxyphenyl)Pyrimidin-4-Amine typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable aspects of 1368460-97-2 is its pharmacological activity. Studies have demonstrated that this compound exhibits potent inhibitory effects on several key enzymes and receptors involved in various disease pathways. For instance, it has been shown to inhibit kinases associated with cancer cell proliferation and survival, making it a promising candidate for anti-cancer drug development. Additionally, research has highlighted its potential as a modulator of ion channels, which could be relevant for treating neurological disorders.

The structural versatility of 6-(2,4-Dimethoxyphenyl)Pyrimidin-4-Amine allows for further functionalization to enhance its bioactivity and pharmacokinetic properties. Recent studies have focused on modifying the substituents on the pyrimidine ring to improve solubility, bioavailability, and target specificity. These modifications have led to the development of analogs with enhanced therapeutic potential.

In terms of biological evaluation, this compound has been extensively studied using in vitro and in vivo models. Preclinical studies have revealed its ability to suppress tumor growth in animal models without significant toxicity to normal cells. Furthermore, investigations into its mechanism of action have provided insights into its interaction with cellular signaling pathways and molecular targets.

The latest research on CAS No 1368460-97-2 also explores its potential as a lead compound for drug design. Computational modeling techniques, such as molecular docking and dynamics simulations, have been employed to predict its binding affinities to various protein targets. These studies have facilitated the identification of novel therapeutic targets and guided further optimization of the compound's structure.

In conclusion, 6-(2,4-Dimethoxyphenyl)Pyrimidin-4-Amine, with its CAS number 1368460-97-2, represents a valuable asset in contemporary medicinal chemistry research. Its unique properties, coupled with ongoing advancements in synthetic methods and biological evaluations, position it as a compelling candidate for developing innovative therapeutic agents across diverse disease areas.